Cas no 1806921-40-3 (Methyl 2-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 2-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetate
• CAS No: 1806921-40-3
• MF: C₁₀H₉Br₂F₂NO₂
• MW: 372.988768339157
• CID: 4809255
• Update Time: 2025-05-22

Methyl 2-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C10H9Br2F2NO2/c1-17-8(16)3-5-2-6(10(13)14)7(4-11)9(12)15-5/h2,10H,3-4H2,1H3
• InChI Key： ATPAVUARRQJFMR-UHFFFAOYSA-N
• SMILES： BrC1=C(CBr)C(C(F)F)=CC(CC(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetate

Research Briefing on Methyl 2-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetate (CAS: 1806921-40-3)

Methyl 2-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetate (CAS: 1806921-40-3) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of complex molecules, particularly those targeting therapeutic applications. Recent studies have highlighted its potential in the development of novel inhibitors and modulators for various biological pathways, making it a subject of intense research.

The structural uniqueness of Methyl 2-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetate lies in its functional groups, which include bromo, bromomethyl, and difluoromethyl substituents. These groups enhance its reactivity and enable its use in diverse chemical transformations, such as nucleophilic substitutions and cross-coupling reactions. Researchers have leveraged these properties to synthesize analogs with improved pharmacokinetic and pharmacodynamic profiles, particularly in the context of drug discovery.

Recent publications have explored the application of this compound in the synthesis of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. For instance, a 2023 study demonstrated its utility in constructing pyridine-based scaffolds that selectively inhibit specific tyrosine kinases. The study reported promising in vitro results, with the synthesized compounds exhibiting nanomolar potency against target kinases while maintaining low cytotoxicity toward normal cells.

Another area of interest is the role of Methyl 2-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetate in the development of agrochemicals. Its difluoromethyl group is particularly valuable in designing herbicides and pesticides with enhanced stability and efficacy. A recent patent application highlighted its incorporation into a novel herbicide formulation, which showed superior activity against resistant weed species compared to existing products.

Despite its potential, challenges remain in the large-scale synthesis and purification of this compound. Researchers are actively investigating optimized synthetic routes to improve yield and reduce byproduct formation. Advances in catalytic methods, such as palladium-catalyzed cross-coupling, have shown promise in addressing these issues. Additionally, computational studies are being employed to predict the reactivity and stability of derivatives, aiding in the rational design of new analogs.

In conclusion, Methyl 2-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetate (CAS: 1806921-40-3) represents a valuable building block in both pharmaceutical and agrochemical research. Its multifunctional nature and adaptability in synthetic chemistry make it a key player in the development of next-generation therapeutics and agrochemicals. Ongoing research is expected to further elucidate its potential and expand its applications in these fields.